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  4. Methyl 4-[[2-[(4-oxo-3-prop-2-enyl-5,6,7,8-tetrahydro-[1]benzothiolo[2,3-d]pyrimidin-2-yl)sulfanyl]acetyl]amino]benzoate
Methyl 4-[[2-[(4-oxo-3-prop-2-enyl-5,6,7,8-tetrahydro-[1]benzothiolo[2,3-d]pyrimidin-2-yl)sulfanyl]acetyl]amino]benzoate Methyl 4-[[2-[(4-oxo-3-prop-2-enyl-5,6,7,8-tetrahydro-[1]benzothiolo[2,3-d]pyrimidin-2-yl)sulfanyl]acetyl]amino]benzoate
Brand Name: Vulcanchem
CAS No.: 315676-56-3
VCID: VC0381507
InChI: InChI=1S/C23H23N3O4S2/c1-3-12-26-21(28)19-16-6-4-5-7-17(16)32-20(19)25-23(26)31-13-18(27)24-15-10-8-14(9-11-15)22(29)30-2/h3,8-11H,1,4-7,12-13H2,2H3,(H,24,27)
SMILES: COC(=O)C1=CC=C(C=C1)NC(=O)CSC2=NC3=C(C4=C(S3)CCCC4)C(=O)N2CC=C
Molecular Formula: C23H23N3O4S2
Molecular Weight: 469.6g/mol

Methyl 4-[[2-[(4-oxo-3-prop-2-enyl-5,6,7,8-tetrahydro-[1]benzothiolo[2,3-d]pyrimidin-2-yl)sulfanyl]acetyl]amino]benzoate

CAS No.: 315676-56-3

Main Products

VCID: VC0381507

Molecular Formula: C23H23N3O4S2

Molecular Weight: 469.6g/mol

Methyl 4-[[2-[(4-oxo-3-prop-2-enyl-5,6,7,8-tetrahydro-[1]benzothiolo[2,3-d]pyrimidin-2-yl)sulfanyl]acetyl]amino]benzoate - 315676-56-3

CAS No. 315676-56-3
Product Name Methyl 4-[[2-[(4-oxo-3-prop-2-enyl-5,6,7,8-tetrahydro-[1]benzothiolo[2,3-d]pyrimidin-2-yl)sulfanyl]acetyl]amino]benzoate
Molecular Formula C23H23N3O4S2
Molecular Weight 469.6g/mol
IUPAC Name methyl 4-[[2-[(4-oxo-3-prop-2-enyl-5,6,7,8-tetrahydro-[1]benzothiolo[2,3-d]pyrimidin-2-yl)sulfanyl]acetyl]amino]benzoate
Standard InChI InChI=1S/C23H23N3O4S2/c1-3-12-26-21(28)19-16-6-4-5-7-17(16)32-20(19)25-23(26)31-13-18(27)24-15-10-8-14(9-11-15)22(29)30-2/h3,8-11H,1,4-7,12-13H2,2H3,(H,24,27)
Standard InChIKey QRODYTLUJKJMIU-UHFFFAOYSA-N
SMILES COC(=O)C1=CC=C(C=C1)NC(=O)CSC2=NC3=C(C4=C(S3)CCCC4)C(=O)N2CC=C
Canonical SMILES COC(=O)C1=CC=C(C=C1)NC(=O)CSC2=NC3=C(C4=C(S3)CCCC4)C(=O)N2CC=C
PubChem Compound 982484
Last Modified Nov 11 2021
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